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Compound of Interest

Compound Name: Ferrous bromide

Cat. No.: B049432

The following guide provides essential safety and logistical information for the proper disposal
of ferrous bromide (FeBrz), tailored for researchers, scientists, and drug development
professionals. Adherence to these procedures is critical to ensure personal safety and
environmental protection.

Immediate Safety and Handling Precautions

Ferrous bromide is a corrosive solid that can cause severe skin and eye burns.[1][2] It is also
harmful if swallowed or inhaled and is sensitive to air and moisture.[1][3] Before handling
ferrous bromide for disposal, it is imperative to wear appropriate Personal Protective
Equipment (PPE).

Required Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield.

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[4]
A synthetic apron is recommended.[5]

» Respiratory Protection: In case of insufficient ventilation or dust formation, wear a
NIOSH/MSHA approved respirator.[5]

Step-by-Step Disposal Protocol
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The primary method for the disposal of ferrous bromide is through an approved hazardous
waste disposal facility.

» Waste Identification and Segregation:
o Clearly label the container as "Hazardous Waste: Ferrous Bromide."

o Keep ferrous bromide waste segregated from incompatible materials, particularly strong
oxidizing agents, strong acids, and moisture.[1][4]

o Containerization:

o Ensure the waste is stored in a tightly closed and properly labeled container to prevent
exposure to air and moisture.[1][5]

o Store the container in a cool, dry, and well-ventilated area designated for hazardous
waste.[1][5]

e Engage a Licensed Waste Disposal Service:

o Contact a licensed professional waste disposal company to handle the collection and
disposal of the ferrous bromide waste.[2]

o Provide the waste disposal company with the Safety Data Sheet (SDS) for ferrous
bromide to ensure they are fully aware of the hazards.

o Follow all local, regional, and national regulations for hazardous waste disposal.[4]
e Spill Management:

o In the event of a small spill, carefully sweep or vacuum the material and place it into a
suitable, labeled disposal container. Avoid generating dust.

o For a large spill, prevent the material from entering sewers or water systems.[5] Contact
your institution's environmental health and safety department immediately.

Quantitative Safety Data
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The following table summarizes key quantitative safety data for ferrous bromide.

Data Point Value Species Reference

Acute Oral Toxicity

1598 mg/k Rat 5
(LD50) g/kg [5]
Acute Oral Toxicity

1623 mg/kg Mouse [5]
(LD50)
Melting Point 684 °C / 1263.2 °F N/A [4]

- _ 937°C/1718.6 °‘F @

Boiling Point N/A [4]

760 mmHg

Experimental Protocols Cited

The data presented in this guide is derived from standardized toxicological studies and physical
property measurements as reported in Safety Data Sheets. The methodologies for determining
LD50 values typically involve administering the substance to test animals under controlled
conditions to ascertain the dose that is lethal to 50% of the population.

Ferrous Bromide Disposal Workflow

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b049432?utm_src=pdf-body
http://exporterlabchemicals.com/msds/AL2108.html
http://exporterlabchemicals.com/msds/AL2108.html
https://www.fishersci.com/store/msds?partNumber=AC388720100&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC388720100&countryCode=US&language=en
https://www.benchchem.com/product/b049432?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049432?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Identify Ferrous Bromide Waste

ISafety First

Spill Contingency

Small Spill Occurs

\ /

Wear Required PPE:
Goggles, Gloves, Apron

Large Spill Occurs

Proceed with Caution

Contajnment
A
Place in a Labeled, Sweep and Contain Evacuate Area and
Tightly Sealed Container in Disposal Container Contact EHS
Y
Store in a Cool, Dry,
Well-Ventilated Area

Disgr

Contact Licensed
Hazardous Waste Vendor

Provide SDS to Vendor

Schedule Waste Pickup

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of ferrous bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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